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Antibody Information and Experimental Data
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Compound Focus: MT477
Cat. No.: S548500

The table below summarizes the key specifications and experimental validation data for the MT477 clone.

Attribute Details

Antibody Clone MT477 [1] [2]

Target Antigen CD4 [1] [2]

Host Not specified in search results

Application Intracellular Cytokine Staining (ICS) / Cytokine Flow Cytometry (CFC) [1] [2]
Reactivity Rhesus Macaque (Macaca mulatta) [1] [2]

Conjugation QD605 (in-house), other conjugates likely available [1]

Validation Context Qualified 8-color ICS assay for pre-clinical immunogenicity testing [1]

Reported Assay shown to be highly reproducible with low inter-aliquot, inter-day, and inter-
Performance operator variability (overall variability of 20—40%) [1]

Experimental Protocols

The validation of MT477 is embedded within broader protocols for measuring antigen-specific T-cell

responses in rhesus macaques. The two key methodologies are summarized below.
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Detailed Protocol for 8-Color ICS Assay

This protocol, from a study that qualified the assay according to ICH guidelines, outlines the key steps for
using MT477 [1].

8-Color ICS Assay Workflow

@esus Macaque PBMC

Overnight Rest
(2-2 million cells/ml in R10 media)

'

In Vitro Stimulation
(6 hours with peptide pools & Brefeldin A)

'

Overnight Storage at 4°C

:

Staining Procedure
(Surface markers: CD3, CD8, CD69, CD4(MT477))

:

Flow Cytometry Acquisition

'

Data Analysis

Click to download full resolution via product page

Key Materials and Steps from the Protocol [1]:
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e Cell Preparation: Cryopreserved PBMC are thawed and rested overnight in R10 media [RPMI 1640,

10% FBS, 2 mM I-glutamine, penicillin/streptomycin] with 50 U/ml Benzonase [1].

e Stimulation: Cells are stimulated for 6 hours with peptide pools (e.g., SIVmac239 Env, Gag, Pol) at 2
pg/ml in the presence of 10 ug/ml Brefeldin A. A negative control (DMSO) and positive control (e.g.,
SEB) are included [1].

e Staining: Staining is performed for cell surface and intracellular molecules. The used monoclonal
antibodies include:

[e]

o

o

[e]

(o]

CD4-QD605 (clone MT477)
CD8-Pacific Blue (clone RPA-T8)
CD69-ECD (clone TP1.55.3)
CD3-Cy7APC (clone SP34-2)
IFNy-APC (clone B27) [1].

Alternative Protocol for CFC/ICS Assay

This peer-reviewed protocol provides another detailed method for using MT477, emphasizing high

sensitivity for detecting weak immune responses [2].
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CFC/ICS Assay for Weak Responses

Start: Rhesus Lymphocytes
(1x1076 per test)

:

Tube Culture Incubation
(9 hours with antigen,
co-stimulatory antibodies (anti-CD28/CD49d),
& Brefeldin A)

:

Sample Processing
(Staining, fixation with paraformaldehyde,
decontamination)

'

Flow Cytometry Acquisition

:

Data Analysis with
FlowJo & SPICE

Click to download full resolution via product page

Key Materials and Steps from the Protocol [2]:

e Culture Incubation: Lymphocytes are incubated for 9 hours in a tube-based format (noted as more
sensitive for weak responses than a 96-well plate) with antigen, co-stimulatory antibodies (anti-CD28,
clone CD29.2 and anti-CD49d, clone 9F10), and Brefeldin A [2].

e Staining Panel: The protocol lists essential fluorophore-conjugated antibodies, which include:

o Anti-CD3e (clones SP34-2 or FN18)

o Anti-CD4 (clone L200 or MT477)

o Anti-CD8a (clone SK1 or RPA-T8)

o Anti-CD69 (clone FN50, CH/4, or TP1.55.3)
o Anti-IFNy (clone B27)

o Anti-TNFa (clone MAB11) [2].
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Key Points for Researchers

e Fit-for-Purpose Validation: MT477 is validated within the context of a specific, qualified assay for
pre-clinical trials, demonstrating reliable performance in a multi-parametric panel [1].

¢ Critical Protocol Choice: The format of the assay (tube vs. plate) can impact sensitivity. The
protocol from [2] strongly advocates for a tube-based method with a 9-hour incubation to achieve
optimal sensitivity for detecting low-frequency T-cell responses.

e Assay Reproducibility: When used within the optimized and qualified 8-color ICS system, the
overall assay variability for outcome measurements was between 20% and 40%, meeting acceptable
standards for precision in immunogenicity testing [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Antibody Information and Experimental Data]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b548500#mt477-specificity-

validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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